Cas no 1803718-50-4 (3,4-Dichloro-2-fluorobenzenesulfonyl chloride)

• Product Name: 3,4-Dichloro-2-fluorobenzenesulfonyl chloride
• CAS No: 1803718-50-4
• MF: C₆H₂Cl₃FO₂S
• MW: 263.501281261444
• CID: 4705596
• Update Time: 2025-06-13

3,4-Dichloro-2-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-fluorobenzenesulfonyl chloride

• Inchi： 1S/C6H2Cl3FO2S/c7-3-1-2-4(13(9,11)12)6(10)5(3)8/h1-2H
• InChI Key： NUAHVTMTOIMPJM-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1F)Cl)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Topological Polar Surface Area: 42.5

Additional information on 3,4-Dichloro-2-fluorobenzenesulfonyl chloride

Recent Advances in the Application of 3,4-Dichloro-2-fluorobenzenesulfonyl chloride (CAS: 1803718-50-4) in Chemical and Pharmaceutical Research

3,4-Dichloro-2-fluorobenzenesulfonyl chloride (CAS: 1803718-50-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of sulfonamide derivatives, which are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 3,4-Dichloro-2-fluorobenzenesulfonyl chloride as a precursor for the synthesis of novel sulfonamide-based kinase inhibitors. The study demonstrated that the compound's unique electronic and steric properties facilitate the efficient formation of sulfonamide bonds, enabling the development of highly selective inhibitors targeting specific kinase pathways involved in cancer progression. The resulting compounds exhibited potent inhibitory activity against several cancer cell lines, with IC50 values in the nanomolar range.

Another significant application of 3,4-Dichloro-2-fluorobenzenesulfonyl chloride was reported in a recent patent (WO2022156789), where it was employed in the synthesis of a new class of antibacterial agents. The patent describes the compound's role in the introduction of a sulfonyl chloride moiety into a heterocyclic scaffold, leading to enhanced binding affinity to bacterial efflux pump proteins. This innovation addresses the growing challenge of antibiotic resistance, offering a promising avenue for the development of next-generation antimicrobial therapies.

Mechanistic studies have also shed light on the reactivity of 3,4-Dichloro-2-fluorobenzenesulfonyl chloride under various conditions. A recent paper in Organic Letters detailed the compound's behavior in nucleophilic substitution reactions, revealing that the fluorine atom at the 2-position significantly influences the regioselectivity of the reaction. This finding has important implications for the design of synthetic routes involving this compound, as it allows for greater control over the formation of desired products.

In addition to its pharmaceutical applications, 3,4-Dichloro-2-fluorobenzenesulfonyl chloride has been utilized in materials science. A study in ACS Applied Materials & Interfaces demonstrated its use as a cross-linking agent in the fabrication of sulfonated polymer membranes. These membranes exhibited excellent proton conductivity and chemical stability, making them suitable for applications in fuel cells and other energy storage devices.

Despite its versatility, challenges remain in the large-scale production and handling of 3,4-Dichloro-2-fluorobenzenesulfonyl chloride due to its reactivity and potential toxicity. Recent advancements in process chemistry, however, have addressed some of these issues. A report in Chemical Engineering Journal outlined an optimized synthetic protocol that improves yield and reduces hazardous byproducts, enhancing the compound's feasibility for industrial applications.

In conclusion, 3,4-Dichloro-2-fluorobenzenesulfonyl chloride (CAS: 1803718-50-4) continues to be a valuable building block in chemical and pharmaceutical research. Its unique structural features enable the development of diverse bioactive compounds and functional materials, as evidenced by recent studies. Ongoing research is expected to further expand its applications, particularly in addressing unmet medical needs and advancing sustainable technologies.